Cas no 2229657-14-9 (4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one)

• Product Name: 4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one
• CAS No: 2229657-14-9
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 5930005
• PubChem ID: 165618290
• Update Time: 2025-06-14

4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one
• 2229657-14-9
• EN300-1800194

• Inchi： 1S/C11H10F2O2/c1-7(14)3-4-8-5-6-9(12)10(13)11(8)15-2/h3-6H,1-2H3/b4-3+
• InChI Key： ZIDUYUNTXFRVSW-ONEGZZNKSA-N
• SMILES： FC1=C(C=CC(/C=C/C(C)=O)=C1OC)F

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one

Comprehensive Overview of 4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one (CAS No. 2229657-14-9): Properties, Applications, and Industry Insights

The compound 4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one (CAS No. 2229657-14-9) is a fluorinated organic molecule with a unique structural framework, combining a difluoromethoxyphenyl group with an α,β-unsaturated ketone moiety. This configuration endows the molecule with distinct electronic and steric properties, making it a subject of interest in pharmaceutical research, agrochemical development, and advanced material science. Its CAS registry number (2229657-14-9) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global databases.

In recent years, the demand for fluorinated building blocks like 4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one has surged, driven by their role in designing bioactive compounds. The difluoro and methoxy substituents enhance metabolic stability and membrane permeability, addressing key challenges in drug discovery. Searches for "fluorinated ketones in drug design" or "CAS 2229657-14-9 applications" reflect growing academic and industrial curiosity. This aligns with trends in green chemistry, where researchers prioritize efficient synthesis routes for such intermediates to minimize environmental impact.

The compound’s α,β-unsaturated carbonyl group enables diverse reactivity, including Michael additions and cycloadditions, pivotal for constructing heterocycles—a cornerstone of modern medicinal chemistry. Online queries like "how to modify α,β-unsaturated ketones" or "2229657-14-9 synthetic uses" highlight its utility in organic transformations. Furthermore, its potential in photocatalysis and catalysis is under exploration, coinciding with the rise of sustainable methodologies in chemical synthesis.

From an industrial perspective, 4-(3,4-difluoro-2-methoxyphenyl)but-3-en-2-one is often discussed in contexts like "high-value chemical intermediates" or "specialty fluorochemicals." Its compatibility with continuous flow chemistry—a trending topic in process optimization—makes it attractive for scalable production. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity, a frequent search term among quality control professionals.

In summary, CAS No. 2229657-14-9 represents a versatile scaffold bridging multiple disciplines. Its relevance to drug discovery, material innovation, and sustainable chemistry ensures continued interest, as evidenced by rising search volumes for related keywords. Future research may unlock further applications, solidifying its position in the landscape of advanced organic intermediates.